Cas no 53404-48-1 (Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate)

Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate structure
53404-48-1 structure
Product name:Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate
CAS No:53404-48-1
MF:C15H23Cl2NO6
MW:384.25222325325
CID:377659

Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate Chemical and Physical Properties

Names and Identifiers

    • Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate
    • 2-(2,4-Dichlorophenoxy)propanoic acid - 2,2',2''-nitrilotriethano l (1:1)
    • 1-Dodecanaminium, N,N-didodecyl-N-methyl-, carbonate (2:1)
    • ACMC-20m7xf
    • AGN-PC-01M3CO
    • CTK0G5777
    • tridodecylmethylammonium carbonate
    • triethanolamine (+-)-2-(2,4-dichlorophenoxy)-propionic acid
    • Inchi: 1S/C9H8Cl2O3.C6H15NO3/c1-5(9(12)13)14-8-3-2-6(10)4-7(8)11;8-4-1-7(2-5-9)3-6-10/h2-5H,1H3,(H,12,13);8-10H,1-6H2
    • InChI Key: BMMYGCZONMRMGA-UHFFFAOYSA-N
    • SMILES: [NH+](CCO)(CCO)CCO.C([O-])(=O)C(OC1=CC=C(Cl)C=C1Cl)C

Computed Properties

  • Exact Mass: 383.09039
  • Monoisotopic Mass: 383.090243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 266
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111

Experimental Properties

  • Boiling Point: 348.3°Cat760mmHg
  • Flash Point: 164.5°C
  • PSA: 114.49

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